Cas no 2007076-87-9 (1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole)

• Product Name: 1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole
• CAS No: 2007076-87-9
• MF: C₁₂H₁₂BrFN₂O
• MW: 299.138885498047
• CID: 5057218
• Update Time: 2025-05-23

1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole
• 1-(3-Bromo-5-fluoro-benzyl)-4-ethoxy-1H-pyrazole
• 1-[(3-bromo-5-fluorophenyl)methyl]-4-ethoxypyrazole

• Inchi： 1S/C12H12BrFN2O/c1-2-17-12-6-15-16(8-12)7-9-3-10(13)5-11(14)4-9/h3-6,8H,2,7H2,1H3
• InChI Key： XZVTXCZAIOAKCP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CN1C=C(C=N1)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 27

Additional information on 1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole

Introduction to 1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole (CAS No. 2007076-87-9)

1-(3-bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole (CAS No. 2007076-87-9) is a significant compound in the realm of chemical and pharmaceutical research, exhibiting a unique structural framework that has garnered considerable attention from the scientific community. This compound, characterized by its pyrazole core and substituents such as bromo and fluorine on the benzyl group, presents a versatile platform for further chemical modifications and biological evaluations.

The pyrazole moiety is a heterocyclic aromatic compound that has been extensively studied due to its broad spectrum of biological activities. Pyrazoles are known for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The introduction of electron-withdrawing groups like bromo and fluorine can modulate the electronic properties of the molecule, thereby influencing its reactivity and biological efficacy.

In recent years, there has been a surge in research focused on developing novel derivatives of pyrazole for therapeutic purposes. The combination of bromo and fluorine substituents in 1-(3-bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole suggests potential applications in drug discovery, particularly in the design of small-molecule inhibitors targeting specific enzymatic or receptor interactions. The presence of these functional groups enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

The ethoxy group in the molecule adds another layer of complexity, influencing both the solubility and metabolic stability of the compound. Ethoxy-substituted pyrazoles have been reported to exhibit improved pharmacokinetic properties, which can be crucial for their translation into clinical applications. This feature makes 1-(3-bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

In the context of current research, this compound has been explored for its potential role in modulating inflammatory pathways. Studies have indicated that pyrazole derivatives can interfere with key signaling cascades involved in inflammation, such as NF-κB and MAPK pathways. The specific arrangement of substituents in 1-(3-bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole may contribute to its ability to modulate these pathways effectively, offering a new perspective for developing anti-inflammatory agents.

3-bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole may exhibit promising activity against certain types of cancer cells, warranting further investigation. 3-bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of bromo and fluorine atoms necessitates the use of specialized reagents and conditions to achieve regioselective substitution on the benzyl group. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the desired molecular framework efficiently. 3-bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for pyrazole derivatives, compounds like this one are likely to play a crucial role in advancing drug discovery efforts across various therapeutic areas.